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Compound of Interest

Compound Name: Cvn-424

Cat. No.: B6240649

This document provides essential safety and logistical information for the proper handling and
disposal of CVN-424, a compound also known as Solangepras. As a service to our valued
clients in the research, scientific, and drug development communities, this guide outlines the
necessary procedures to ensure laboratory safety and proper waste management.

CVN-424 is an orally active and selective GPR6 inverse agonist investigated for its potential in
Parkinson's disease research. While it is not classified as a hazardous substance, adherence
to proper laboratory safety protocols is essential.

Compound Identification and Properties

A clear understanding of the compound's properties is fundamental to its safe handling and
disposal.
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Property Value

Chemical Name Solangepras (CVN-424)
CAS Number 2254706-21-1
Molecular Formula C24H29F2N50s3
Molecular Weight 473.52 g/mol
Appearance Solid

Purity >98%

Solubility Soluble in DMSO

Experimental Protocol: Preparation for Disposal

Following experimentation, CVN-424 and any contaminated materials should be prepared for
disposal according to the following protocol:

o Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure
appropriate PPE is worn. This includes, but is not limited to:

o Safety glasses
o Gloves
o Lab coat

» Container Rinsing: For empty containers of CVN-424, rinse thoroughly with an appropriate
solvent, such as ethanol or acetone. It is recommended to perform this rinsing three times to
ensure the removal of any residual compound. The rinsate should be collected and disposed
of as chemical waste, following your institution's specific guidelines.

e Solid Waste Collection:

o Place any solid, unused CVN-424 into a designated and clearly labeled waste container.
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o Any lab materials that have come into direct contact with CVN-424, such as contaminated
filter paper or weighing boats, should also be placed in this container.

o Final Disposal: The sealed and labeled solid waste container should be disposed of in
accordance with all applicable local, state, and federal regulations for non-hazardous
chemical waste. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidance on waste stream management.

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of CVN-424 waste.
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Caption: Disposal workflow for CVN-424 waste.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b6240649?utm_src=pdf-body-img
https://www.benchchem.com/product/b6240649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6240649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Signaling Pathway of CVN-424

CVN-424 acts as an inverse agonist for the G protein-coupled receptor 6 (GPR6). The following
diagram illustrates its mechanism of action within the signaling pathway.
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 To cite this document: BenchChem. [Proper Disposal Procedures for CVN-424
(Solangepras)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6240649#cvn-424-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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